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Compound of Interest

Compound Name: Pentafluorophenyl methacrylate

Cat. No.: B179071

Essential Safety and Handling Guide for
Pentafluorophenyl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Pentafluorophenyl methacrylate (PFPMA). Adherence to
these guidelines is critical to ensure personal safety and minimize environmental impact.

Chemical and Physical Properties

Pentafluorophenyl methacrylate is a halogenated organic compound with the following
properties:
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Property Value

CAS Number 13642-97-2[1]
Molecular Formula C1oHs5Fs02[1][2]
Molecular Weight 252.14 g/mol [1][2]
Appearance Colorless liquid[3]
Density 1.394 g/mL at 25 °C[1]
Flash Point 77.8°C (172.0 °F)[1]
Storage Temperature 2-8°C[1]

Hazard Identification and First Aid

PFPMA is classified as a combustible liquid that can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[4][5]

Hazard First Aid Measures

Causes skin irritation.[4][5] Immediately flush
Skin Contact skin with plenty of water. Remove contaminated

clothing.

Causes serious eye irritation.[4][5] Rinse
cautiously with water for several minutes.

Eye Contact )
Remove contact lenses, if present and easy to

do. Continue rinsing.

) May cause respiratory irritation.[5] Move person
Inhalation . .
into fresh air.

i May be harmful if swallowed. Rinse mouth with
Ingestion _ N
water. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Pentafluorophenyl methacrylate.

PPE Category

Specification

Rationale

Hand Protection

Butyl or Polyvinyl Alcohol
(PVA) gloves are
recommended for prolonged
contact. Nitrile gloves may be
used for incidental splash
protection but should be
changed immediately upon

contact.[6]

Provides the best chemical
resistance against
methacrylates. Nitrile offers

limited protection.

Eye Protection

Chemical splash goggles. A
face shield should be worn
over goggles when there is a

risk of splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin and Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and

closed-toe shoes.

Protects skin from accidental
contact and provides a barrier

against small splashes.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required when working
outside of a certified chemical
fume hood or when
vapors/aerosols may be
generated.[7][8][9][10]

Protects against inhalation of
vapors that can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures the safe handling of PFPMA in a laboratory setting.
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Workflow for Handling Pentafluorophenyl Methacrylate

Preparation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

2. Verify Fume Hood Functionality

:

3. Assemble All Necessary Equipment
and Reagents in Fume Hood

Proceed to handling

Handling

4. Dispense PFPMA in Fume Hood 5. Perform Experimental Procedure 6. Tightly Cap PFPMA Container

Proceed to cleanup

Cleanup ahd Storage

7. Decontaminate Glassware
and Equipment

l

8. Segregate and Label
Halogenated Waste

l

9. Store PFPMA at 2-8°C

l

10. Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Pentafluorophenyl methacrylate.
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Disposal Plan

Proper disposal of Pentafluorophenyl methacrylate and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: PFPMA is a halogenated organic compound.[11] All waste containing
PFPMA, including contaminated gloves, pipette tips, and empty containers, must be
collected in a designated, labeled hazardous waste container for "Halogenated Organic
Waste".[5][12]

» Do Not Mix: Do not mix halogenated waste with non-halogenated solvent waste.[11][12] This
prevents the entire volume of waste from being classified as more hazardous and expensive
to dispose of.

o Container Management: Waste containers must be kept tightly closed except when adding
waste.[5] They should be stored in a well-ventilated area, away from sources of ignition.

» Disposal Method: All PFPMA waste must be disposed of through a licensed hazardous
waste disposal company. Do not dispose of PFPMA down the drain.[12]

e Spill Management:

o Small Spills (<100 mL): In a fume hood, absorb the spill with an inert absorbent material
(e.g., vermiculite, sand). Collect the contaminated material in a sealed container and
dispose of it as halogenated hazardous waste.

o Large Spills (>100 mL): Evacuate the area and contact your institution's environmental
health and safety (EHS) department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Pentafluorophenyl methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b17907 1#personal-protective-equipment-for-handling-
pentafluorophenyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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